Cas no 1310559-92-2 (3-Fluoropyridin-2-yl trifluoromethanesulfonate)

• Product Name: 3-Fluoropyridin-2-yl trifluoromethanesulfonate
• CAS No: 1310559-92-2
• MF: C₆H₃F₄NO₃S
• MW: 245.151534318924
• MDL: MFCD23135725
• CID: 1038572
• PubChem ID: 70701022
• Update Time: 2025-11-02

3-Fluoropyridin-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropyridin-2-yl trifluoromethanesulfonate
• 3-Fluoropyridin-2-yl trifluoromethanesulfote
• (3-fluoropyridin-2-yl) trifluoromethanesulfonate
• 1310559-92-2
• A888599
• DTXSID20743801
• 3-Fluoropyridin-2-yltrifluoromethanesulfonate

• MDL： MFCD23135725
• Inchi： 1S/C6H3F4NO3S/c7-4-2-1-3-11-5(4)14-15(12,13)6(8,9)10/h1-3H
• InChI Key： OHFMPICYRTVTNH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C(=CC=CN=1)F

Computed Properties

• Exact Mass: 244.97700
• Monoisotopic Mass: 244.97697678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.64000
• LogP: 2.52990

3-Fluoropyridin-2-yl trifluoromethanesulfonate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Fluoropyridin-2-yl trifluoromethanesulfonate

3-Fluoropyridin-2-yl trifluoromethanesulfonate (CAS 1310559-92-2): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 3-Fluoropyridin-2-yl trifluoromethanesulfonate (CAS 1310559-92-2) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research, agrochemical development, and materials science. This fluoropyridine derivative combines the unique electronic properties of both fluorine substituents and a reactive trifluoromethanesulfonate group, making it particularly useful for constructing complex molecular architectures.

The compound's molecular structure features a pyridine ring substituted at the 2-position with a triflate group (OSO₂CF₃) and at the 3-position with fluorine. This arrangement creates an electronically diverse platform that participates in various cross-coupling reactions, a topic of significant interest in current medicinal chemistry research. Researchers frequently search for information about "fluoropyridine synthesis" and "triflate leaving groups," reflecting the compound's relevance in modern synthetic methodologies.

From a physicochemical perspective, 3-Fluoropyridin-2-yl trifluoromethanesulfonate typically appears as a colorless to pale yellow liquid at room temperature. Its molecular weight of 259.17 g/mol and specific boiling point (which varies depending on purification methods) make it suitable for various laboratory-scale reactions. The compound's stability under inert atmosphere and sensitivity to moisture are important considerations for storage and handling, topics frequently queried in chemical forums and research databases.

In pharmaceutical applications, this compound serves as a key intermediate for constructing fluorinated heterocycles, which constitute approximately 30% of all FDA-approved small molecule drugs. The presence of both fluorine and pyridine moieties enhances biological activity and metabolic stability, addressing current industry needs for more effective and durable therapeutic agents. Recent patent literature reveals growing interest in "fluoropyridine drug candidates" and "triflate intermediates in API synthesis," highlighting the commercial significance of compounds like 1310559-92-2.

The agrochemical sector similarly benefits from this chemistry, where fluorinated pyridines contribute to the development of next-generation pesticides and herbicides with improved environmental profiles. Industry trends toward "greener fluorination methods" and "sustainable agrochemicals" align well with the applications of 3-Fluoropyridin-2-yl trifluoromethanesulfonate, as researchers seek to balance efficacy with ecological considerations.

From a synthetic chemistry standpoint, the triflate group in 1310559-92-2 serves as an excellent leaving group, facilitating various palladium-catalyzed coupling reactions such as Suzuki, Stille, and Negishi couplings. These transformations enable efficient construction of biaryl systems and complex heterocycles, answering frequent search queries about "cross-coupling partners" and "fluorinated building blocks." The compound's reactivity profile makes it particularly valuable for parallel synthesis and combinatorial chemistry approaches.

Recent advances in flow chemistry and continuous processing have created new opportunities for utilizing 3-Fluoropyridin-2-yl trifluoromethanesulfonate in scaled-up synthetic routes. The compound's compatibility with modern "automated synthesis platforms" and "high-throughput experimentation" methods addresses current industry demands for more efficient drug discovery processes.

Quality control of 1310559-92-2 typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure purity levels suitable for sensitive synthetic applications. Analytical data sheets often include information about common impurities and storage stability, responding to frequent purchaser inquiries about "fluoropyridine quality standards" and "chemical purity specifications."

The commercial availability of 3-Fluoropyridin-2-yl trifluoromethanesulfonate from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Market analysis shows particular interest from regions with strong pharmaceutical innovation ecosystems, including North America, Europe, and parts of Asia. Current pricing trends and "bulk purchase options" for this intermediate remain active topics in chemical procurement discussions.

Environmental and handling considerations for 1310559-92-2 follow standard laboratory safety protocols for reactive organics. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended during use, addressing common workplace safety questions about "chemical handling best practices."

Future research directions for fluoropyridine chemistry may explore novel applications of 3-Fluoropyridin-2-yl trifluoromethanesulfonate in material science, particularly in the development of electronic materials and organic semiconductors. The compound's potential in creating fluorinated conductive polymers represents an emerging area of investigation that aligns with current interests in "advanced functional materials."

In conclusion, 3-Fluoropyridin-2-yl trifluoromethanesulfonate (CAS 1310559-92-2) stands as a versatile and increasingly important fluorinated intermediate that bridges multiple domains of modern chemistry. Its unique combination of reactivity, structural features, and application potential ensures continued relevance in addressing current challenges across drug discovery, agrochemical development, and advanced materials research.